![molecular formula C17H10BrCl2N3O B2705584 3-Bromo-7-[5-(2,4-dichlorophenyl)-2-furyl]-2-methylpyrazolo[1,5-a]pyrimidine CAS No. 865657-81-4](/img/structure/B2705584.png)
3-Bromo-7-[5-(2,4-dichlorophenyl)-2-furyl]-2-methylpyrazolo[1,5-a]pyrimidine
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Description
3-Bromo-7-[5-(2,4-dichlorophenyl)-2-furyl]-2-methylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C17H10BrCl2N3O and its molecular weight is 423.09. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research efforts have been directed towards synthesizing various pyrazolo[1,5-a]pyrimidine derivatives, including those with halogen substitutions similar to 3-Bromo-7-[5-(2,4-dichlorophenyl)-2-furyl]-2-methylpyrazolo[1,5-a]pyrimidine. These efforts aim to explore the structural dynamics and potential pharmacological properties of these compounds. For instance, studies have detailed the synthesis processes, demonstrating the versatility of pyrazolo[1,5-a]pyrimidine scaffolds for introducing diverse functional groups that might influence biological activity (Lu Jiu-fu et al., 2015; K. Atta et al., 2011). Additionally, crystallographic studies have been conducted to ascertain the molecular configurations and potential interaction sites of these compounds, aiding in the understanding of their chemical behaviors and reactivity (C. Frizzo et al., 2009).
Biological Activity
Investigations into the biological activities of pyrazolo[1,5-a]pyrimidine derivatives have revealed moderate anticancer activities, highlighting their potential as therapeutic agents. The anticancer properties are attributed to their ability to interact with specific cellular targets, although the exact mechanisms remain to be fully elucidated (Lu Jiu-fu et al., 2015). Other studies have focused on the antibacterial potential of these compounds, showing slight to moderate activity against various microorganisms, which could inform the development of new antimicrobial agents (K. Atta et al., 2011).
Chemical Properties and Reactions
The chemical properties and reactivity of pyrazolo[1,5-a]pyrimidine derivatives, including brominated compounds, have been explored to expand the utility of these scaffolds in synthetic organic chemistry. For example, research has demonstrated the utility of halogen functionalities on these scaffolds for subsequent functional group modifications through various organic reactions, offering pathways to synthesize a broad range of derivatives for further study (J. Catalano et al., 2015).
Properties
IUPAC Name |
3-bromo-7-[5-(2,4-dichlorophenyl)furan-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10BrCl2N3O/c1-9-16(18)17-21-7-6-13(23(17)22-9)15-5-4-14(24-15)11-3-2-10(19)8-12(11)20/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMOZFTPADKCYFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=CC=NC2=C1Br)C3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10BrCl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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